Cas no 874397-81-6 (7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-81-6
• MF: C₂₅H₁₇ClFNO₄
• MW: 449.858189344406
• CID: 6503519
• Update Time: 2025-07-18

7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-chloro-1-(3-fluorophenyl)-1,2-dihydro-2-(2-hydroxy-2-phenylethyl)-

• Inchi： 1S/C25H17ClFNO4/c26-16-9-10-20-18(12-16)23(30)21-22(15-7-4-8-17(27)11-15)28(25(31)24(21)32-20)13-19(29)14-5-2-1-3-6-14/h1-12,19,22,29H,13H2
• InChI Key： GYMSSNWHVYYXQN-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2)C(C2=CC=CC(F)=C2)C2C(=O)C3=CC(Cl)=CC=C3OC=2C1=O

Additional information on 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874397-81-6)

7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 874397-81-6, belongs to a class of heterocyclic molecules that exhibit remarkable potential in various biological and chemical applications. The intricate arrangement of its functional groups and the presence of multiple aromatic rings contribute to its unique chemical properties and biological activities.

The molecular structure of this compound features a chromeno[2,3-c]pyrrole core, which is a fused heterocyclic system consisting of a chromene ring connected to a pyrrole ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development. The presence of both chloro and fluoro substituents on the aromatic rings enhances its reactivity and interaction with biological targets, while the hydroxy group and the 2-phenylethyl side chain introduce additional layers of functionality that can be exploited for therapeutic purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of chromeno[2,3-c]pyrrole derivatives due to their ability to modulate various biological pathways. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific combination of substituents in 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione makes it particularly promising for investigating its interaction with biological targets such as enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The structural features of 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione allow it to engage with multiple binding sites on biological targets, which can enhance its efficacy and reduce the likelihood of resistance development. This property is particularly important in the context of treating chronic diseases where long-term therapeutic intervention is required.

Recent research has highlighted the importance of understanding the structural determinants that govern the biological activity of heterocyclic compounds. In this regard, 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione serves as an excellent model system for studying how different substituents influence the molecule's interaction with biological targets. By systematically varying the functional groups attached to the chromeno[2,3-c]pyrrole core, researchers can gain valuable insights into the relationship between molecular structure and biological activity.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex nature. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for similar approaches in developing other complex heterocyclic molecules.

The pharmacokinetic properties of 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione are also critical factors that need to be considered in its potential therapeutic applications. Studies have begun to explore how different substituents affect absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug candidates for clinical use and ensuring their safety and efficacy.

In conclusion, 7-chloro-1-(3-fluorophenyl)-2-(2-hydroxy-2-phenylethyl)-1H, ₂ H ,₃ H ,₉ H -chromeno [ ₂ ,₃ - c ] py rrol e - ₃ ,₉ - dione(CAS No. 874397 - 81 - 6) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique molecular architecture , functional groups , and biological activities make it an attractive candidate for further investigation . As research continues to uncover new insights into its pharmacological properties , this compound holds promise for contributing to the development of novel therapeutic agents . The ongoing exploration of its synthetic pathways , ADME profiles , and interaction with biological targets underscores its importance as a model system for studying heterocyclic chemistry and drug discovery .